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Compound of Interest

Compound Name: Vanox ZMTI

Cat. No.: B13795527 Get Quote

An Essential Antioxidant for Material Science and Beyond

Introduction
CAS number 61617-00-3, chemically known as Zinc bis(4-methyl-1H-benzimidazole-2-thiolate),

is a coordination compound with significant industrial applications, primarily as a non-staining

antioxidant in the rubber industry.[1][2] It is also referred to by various synonyms, including 4,

(5)-Methyl Mercapto Benzimidazole Zinc Salt, Zinc 2-mercaptotoluimidazole, and trade names

such as Vanox ZMTI and Vulkanox ZMB 2.[1][3][4] This technical guide provides a

comprehensive overview of the properties, characterization, and potential mechanisms of

action of this compound, tailored for researchers, scientists, and professionals in drug

development and material science.

Chemical and Physical Properties
Zinc bis(4-methyl-1H-benzimidazole-2-thiolate) is a stable coordination complex formed

between zinc (II) ions and two 4-methyl-1H-benzimidazole-2-thiolate ligands. The presence of

the benzimidazole moiety, a well-known pharmacophore, coupled with the essential trace

element zinc, imparts unique chemical and biological characteristics to the molecule.[1]

Structure and Identification
The molecular structure of CAS 61617-00-3 consists of a central zinc atom coordinated with

the sulfur and nitrogen atoms of two methyl-mercaptobenzimidazole ligands.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13795527?utm_src=pdf-interest
https://cymitquimica.com/cas/61617-00-3/
https://haihangchem.com/products/vanox-zmti-cas-61617-00-3/
https://www.benchchem.com/product/b13795527?utm_src=pdf-body
https://cymitquimica.com/cas/61617-00-3/
https://www.lgcstandards.com/DE/en/4-5-Methyl-Mercapto-Benzimidazole-Zinc-Salt/p/TRC-M237870
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-bis_4-methyl-1H-benzimidazole-2-thiolate
https://cymitquimica.com/cas/61617-00-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13795527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identification of CAS 61617-00-3

Identifier Value

CAS Number 61617-00-3[1][5]

IUPAC Name
zinc bis(4-methyl-1H-benzimidazole-2-thiolate)

[4]

Molecular Formula C16H14N4S2Zn[2][4]

Molecular Weight 391.83 g/mol [6]

InChI
InChI=1S/2C8H8N2S.Zn/c21-5-3-2-4-6-7(5)10-

8(11)9-6;/h22-4H,1H3,(H2,9,10,11);/q;;+2/p-2[7]

InChIKey GHPJYLIEFFVDGR-UHFFFAOYSA-L[7]

SMILES
CC1=C2C(=CC=C1)NC(=N2)

[S-].CC1=C2C(=CC=C1)NC(=N2)[S-].[Zn+2][4]

Physicochemical Properties
The compound is typically a white to pale yellow or cream-colored powder.[2][8] It is

characterized by its high melting point and low solubility in water.

Table 2: Physicochemical Properties of CAS 61617-00-3

Property Value

Appearance White to pale yellow/cream powder[2][8]

Melting Point ≥ 270 °C[2]

Solubility Insoluble in water, soluble in ethanol.[2]

Water Solubility 32 mg/L at 20 °C[6]

LogP 0.4 at 25 °C[7]

Characterization and Analysis
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A comprehensive characterization of CAS 61617-00-3 involves various spectroscopic and

analytical techniques to confirm its identity, purity, and structural integrity. While specific

experimental data for this compound is not readily available in public literature, this section

outlines the standard methodologies employed for the characterization of similar metal-

benzimidazole complexes.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environment in the molecule. Expected

signals would correspond to the aromatic protons of the benzimidazole ring and the methyl

group protons.

¹³C NMR: Reveals the carbon skeleton of the compound. Resonances for the aromatic

carbons, the methyl carbon, and the thione carbon would be anticipated.

Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is used to identify the

functional groups present in the molecule. Characteristic vibrational bands would be

expected for N-H, C-H (aromatic and aliphatic), C=N, and C=S stretching, as well as the Zn-

N and Zn-S coordination bonds.[9][10]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound, confirming its molecular formula.

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These

techniques are used to evaluate the thermal stability of the compound. TGA measures the

change in mass as a function of temperature, indicating decomposition points, while DSC

detects heat flow changes associated with phase transitions like melting and decomposition.

Synthesis Methodology
Although a detailed, step-by-step synthesis protocol for CAS 61617-00-3 is not widely

published, a general synthetic approach for zinc-benzimidazole complexes involves the

reaction of a benzimidazole derivative with a suitable zinc salt in an appropriate solvent.
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Caption: Generalized synthesis workflow for CAS 61617-00-3.

Antioxidant Properties and Mechanism of Action
The primary application of CAS 61617-00-3 is as an antioxidant, particularly in rubber

formulations where it prevents degradation caused by heat and oxidation.[3] Its antioxidant

activity is attributed to the synergistic effects of the benzimidazole moiety and the central zinc

ion.

In Vitro Antioxidant Activity Assessment
The antioxidant potential of benzimidazole derivatives is commonly evaluated using several in

vitro assays that measure their ability to scavenge free radicals.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

Prepare a stock solution of the test compound in a suitable solvent (e.g., ethanol).

Prepare a fresh solution of DPPH in ethanol.

In a 96-well plate, add various concentrations of the test compound to the DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm.
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Calculate the percentage of radical scavenging activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging

Assay:

Generate the ABTS radical cation (ABTS•+) by reacting ABTS with potassium persulfate.

Dilute the ABTS•+ solution with a buffer (e.g., phosphate buffer, pH 7.4) to a specific

absorbance.

Add different concentrations of the test compound to the diluted ABTS•+ solution.

After a set incubation time, measure the absorbance at 734 nm.

Determine the percentage of inhibition of the ABTS•+ radical.[11]
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Caption: General workflow for in vitro antioxidant assays.

Potential Signaling Pathways in Antioxidant Action
While specific studies on the signaling pathways modulated by CAS 61617-00-3 are lacking,

the antioxidant effects of zinc and benzimidazole derivatives are known to involve several

cellular mechanisms.
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Role of Zinc in Oxidative Stress: Zinc is a crucial cofactor for the antioxidant enzyme

copper/zinc-superoxide dismutase (Cu/Zn-SOD), which catalyzes the dismutation of

superoxide radicals.[12][13] Zinc also induces the expression of metallothioneins, which are

cysteine-rich proteins that can scavenge reactive oxygen species (ROS).[13][14]

Furthermore, zinc can compete with redox-active metals like iron and copper for binding

sites on macromolecules, thereby preventing the generation of hydroxyl radicals via the

Fenton reaction.[12]

Nrf2 Signaling Pathway: The transcription factor Nrf2 (Nuclear factor erythroid 2-related

factor 2) is a master regulator of the cellular antioxidant response.[14] Upon activation by

oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response

Element (ARE), leading to the transcription of various antioxidant and detoxification

enzymes. Zinc has been shown to up-regulate Nrf2 activity.[14]
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Caption: Potential antioxidant signaling pathways involving zinc complexes.
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Applications
The primary and well-documented application of CAS 61617-00-3 is as a non-staining

antioxidant in the rubber industry.[1][2] It is used in the manufacturing of various rubber

products to enhance their durability and resistance to thermal and oxidative degradation. Its

non-staining nature makes it particularly suitable for light-colored and transparent rubber

goods.[2] There is also mention of its use in the preparation of impact-resistant interpenetrating

network anticorrosive coatings.[7][15]

Conclusion
CAS number 61617-00-3, or Zinc bis(4-methyl-1H-benzimidazole-2-thiolate), is a compound of

significant industrial importance, primarily valued for its antioxidant properties. While its

macroscopic properties and applications are well-established, a deeper understanding of its

specific molecular interactions and the detailed mechanisms underlying its antioxidant activity

requires further investigation. The experimental protocols and potential signaling pathways

outlined in this guide provide a framework for researchers and scientists to further explore the

characteristics and applications of this versatile molecule. The continued study of such

compounds is crucial for the development of advanced materials and potentially new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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